Cas no 6647-96-7 (4-iodo-1,5-dimethyl-1H-pyrazole)

4-iodo-1,5-dimethyl-1H-pyrazole structure

6647-96-7 structure

Product Name:4-iodo-1,5-dimethyl-1H-pyrazole

CAS No:6647-96-7

MF:C₅H₇IN₂

MW:222.026952981949

MDL:MFCD15146432

CID:1710190

PubChem ID:12383785

Update Time:2025-04-21

4-iodo-1,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1,5-dimethyl-4-iodopyrazole
- 1H-Pyrazole, 4-iodo-1,5-dimethyl-
- 4-iodo-1,5-dimethyl-1H-pyrazole
- LS-04170
- Z1269221703
- AKOS005174104
- MFCD15146432
- STL415140
- SY123670
- DB-225983
- CS-0038284
- EN300-232743
- W10503
- SCHEMBL9974217
- DTXSID601304473
- ALBB-013413
- 6647-96-7
- 4-iodo-1,5-dimethylpyrazole
- MDL： MFCD15146432
- Inchi： 1S/C5H7IN2/c1-4-5(6)3-7-8(4)2/h3H,1-2H3
- InChI Key： QXAYSWMALOLASK-UHFFFAOYSA-N
- SMILES： IC1C=NN(C)C=1C

Computed Properties

Exact Mass: 221.96501
Monoisotopic Mass: 221.96540g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 86.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 17.8Å²

Experimental Properties

PSA: 17.82

4-iodo-1,5-dimethyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM188960-1g	4-Iodo-1,5-dimethyl-1H-pyrazole	6647-96-7	95+%	1g	$328	2021-08-05
Chemenu	CM188960-5g	4-Iodo-1,5-dimethyl-1H-pyrazole	6647-96-7	95+%	5g	$983	2021-08-05
ChemScence	CS-0038284-100mg	4-Iodo-1,5-dimethylpyrazole	6647-96-7		100mg	$157.0	2022-04-26
ChemScence	CS-0038284-250mg	4-Iodo-1,5-dimethylpyrazole	6647-96-7		250mg	$179.0	2022-04-26
ChemScence	CS-0038284-1g	4-Iodo-1,5-dimethylpyrazole	6647-96-7		1g	$220.0	2022-04-26
ChemScence	CS-0038284-5g	4-Iodo-1,5-dimethylpyrazole	6647-96-7		5g	$609.0	2021-09-02
ChemScence	CS-0038284-500mg	4-Iodo-1,5-dimethylpyrazole	6647-96-7		500mg	$199.0	2022-04-26
abcr	AB408444-500 mg	4-Iodo-1,5-dimethyl-1H-pyrazole	6647-96-7		500MG	€254.60	2022-03-02
abcr	AB408444-1 g	4-Iodo-1,5-dimethyl-1H-pyrazole	6647-96-7		1g	€299.00	2022-03-02
abcr	AB408444-5 g	4-Iodo-1,5-dimethyl-1H-pyrazole	6647-96-7		5g	€817.00	2022-03-02

4-iodo-1,5-dimethyl-1H-pyrazole Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
5. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides

6647-96-7 (4-iodo-1,5-dimethyl-1H-pyrazole) Related Products

Recommended suppliers

SHOCHEM(SHANGHAI) CO.,lTD

Gold Member

Audited Supplier

CN Supplier

Bulk

SHOCHEM(SHANGHAI) CO.,lTD

Shanghai Hongxiang Biomedical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Hongxiang Biomedical Technology Co., Ltd.

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

SunaTech Inc.

Gold Member

Audited Supplier

CN Supplier

Reagent

SunaTech Inc.

Handan Zechi Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk